Cas no 917561-81-0 (Ethanesulfonic acid [4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-phenyl]-amide)

• Product Name: Ethanesulfonic acid [4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-phenyl]-amide
• CAS No: 917561-81-0
• MF: C₁₀H₁₁N₃O₃S₂
• MW: 285.34263920784
• CID: 3078784
• PubChem ID: 18523948
• Update Time: 2025-09-27

Ethanesulfonic acid [4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-phenyl]-amide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid [4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-phenyl]-amide
• N-(4-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenyl)ethanesulfonamide
• 917561-81-0
• AKOS000669684

• MDL： MFCD08898600
• Inchi： 1S/C10H11N3O3S2/c1-2-18(14,15)13-8-5-3-7(4-6-8)9-11-12-10(17)16-9/h3-6,13H,2H2,1H3,(H,12,17)
• InChI Key： SNNOXINNXYAOLO-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC(C2=NNC(O2)=S)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 285.02418357Da
• Monoisotopic Mass: 285.02418357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų